Cas no 1797268-19-9 (5-[4-(Prop-2-yn-1-yl)piperazin-1-yl]pentanenitrile)

• Product Name: 5-[4-(Prop-2-yn-1-yl)piperazin-1-yl]pentanenitrile
• CAS No: 1797268-19-9
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 5453480
• PubChem ID: 75433496
• Update Time: 2025-10-28

5-[4-(Prop-2-yn-1-yl)piperazin-1-yl]pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Propyn-1-yl)-1-piperazinepentanenitrile
• 5-[4-(prop-2-yn-1-yl)piperazin-1-yl]pentanenitrile
• 5-(4-prop-2-ynylpiperazin-1-yl)pentanenitrile
• Z1526305986
• AKOS033406900
• EN300-26622448
• 1797268-19-9
• 5-[4-(Prop-2-yn-1-yl)piperazin-1-yl]pentanenitrile

• Inchi： 1S/C12H19N3/c1-2-7-14-9-11-15(12-10-14)8-5-3-4-6-13/h1H,3-5,7-12H2
• InChI Key： WNXQCQRWDNKZBK-UHFFFAOYSA-N
• SMILES： N1(CCCCC#N)CCN(CC#C)CC1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.3Ų

Experimental Properties

• Density: 0.992±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 345.5±37.0 °C(Predicted)
• pka: 7.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 5-[4-(Prop-2-yn-1-yl)piperazin-1-yl]pentanenitrile

5-[4-(Prop-2-yn-1-yl)piperazin-1-yl]pentanenitrile: A Comprehensive Overview

CAS No. 1797268-19-9 is the identifier for the compound known as 5-[4-(Prop-2-yn-1-yl)piperazin-1-yl]pentanenitrile, a molecule that has garnered significant attention in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which includes a piperazine ring substituted with a propargyl group and a nitrile functional group. The combination of these structural elements makes it a versatile building block for various applications in medicinal chemistry and materials science.

The synthesis of 5-[4-(Prop-2-yn-1-yl)piperazin-1-yl]pentanenitrile typically involves multi-step reactions, often starting from readily available starting materials such as piperazine and propargyl bromide. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. Researchers have also explored green chemistry approaches, such as using biocatalysts or solvent-free conditions, to enhance the sustainability of this compound's production.

In terms of applications, 5-[4-(Prop-2-yn-1-yl)piperazin-1-yl]pentanenitrile has shown promise in several areas. In drug discovery, its ability to act as a bioisostere for other nitrogen-containing heterocycles makes it a valuable tool for designing novel therapeutics with improved pharmacokinetic profiles. Recent studies have highlighted its potential as a scaffold for kinase inhibitors, which are critical in the treatment of cancer and inflammatory diseases.

Beyond medicinal chemistry, this compound has also found uses in materials science. Its nitrile group can undergo various transformations, making it suitable for the synthesis of high-performance polymers and advanced materials. For instance, researchers have utilized it to develop stimuli-responsive polymers that exhibit unique mechanical properties under specific environmental conditions.

The latest research on CAS No. 1797268-19 has focused on understanding its interaction with biological systems at the molecular level. Using computational modeling techniques such as molecular docking and dynamics simulations, scientists have gained insights into how this compound binds to target proteins, paving the way for more effective drug design strategies.

In conclusion, 5-[4-(Prop